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Introduction: The SuFEx Revolution in "Click
Chemistry"
Since its introduction by Nobel laureate K.B. Sharpless and colleagues in 2014, Sulfur(VI)

Fluoride Exchange (SuFEx) chemistry has rapidly emerged as a new pillar of "click chemistry".

[1][2][3] This powerful set of reactions is predicated on the unique balance of stability and

reactivity of the S(VI)-F bond.[1][4] Compounds bearing a sulfonyl fluoride (-SO₂F) or related

motifs are remarkably stable under a wide range of conditions, yet can be spurred into highly

efficient and specific reactions to form robust covalent linkages.[2][5] This "dormant reactivity"

has made SuFEx an invaluable tool in diverse fields including organic synthesis, materials

science, chemical biology, and particularly, drug discovery.[1][4][6]

At the heart of SuFEx are the "hubs" or "linkers"—molecules equipped with one or more S(VI)-

F containing functional groups that can connect with nucleophiles like phenols and amines.[1]

[7] The incorporation of heterocyclic scaffolds into these linkers has dramatically expanded the

utility and versatility of SuFEx chemistry. Heterocycles are ubiquitous in pharmaceuticals and
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bioactive molecules, and their integration into SuFEx linkers allows for the precise modulation

of physicochemical properties such as solubility, basicity, and pharmacokinetic profiles.[8] This

guide provides a comprehensive overview of the synthesis, reactivity, and application of key

heterocyclic SuFEx reagents and linkers, offering both foundational knowledge and practical

insights for their use in modern chemical and biological research.

The Strategic Advantage of Heterocyclic SuFEx
Linkers
The fusion of heterocyclic chemistry with SuFEx offers several distinct advantages for

researchers, particularly in the realm of drug development:

Modulation of Physicochemical Properties: The nitrogen, oxygen, or sulfur atoms within a

heterocycle can act as hydrogen bond donors or acceptors, influencing solubility and cell

permeability. The aromaticity and charge distribution of the ring system can also be fine-

tuned to optimize interactions with biological targets.

Bioisosteric Replacement: Heterocyclic SuFEx reagents can serve as bioisosteres for other

functional groups, allowing for the systematic exploration of structure-activity relationships

(SAR). For instance, a sulfonimidoyl fluoride, an aza-isostere of a sulfonyl fluoride,

introduces a nitrogen atom that can alter the molecule's basicity and binding properties.[8]

Introduction of Pharmacophoric Features: Many heterocycles are themselves recognized

pharmacophores. By incorporating them into a SuFEx linker, it is possible to construct

bifunctional molecules, such as PROteolysis TArgeting Chimeras (PROTACs), where the

linker itself contributes to target engagement or overall cell permeability.[3][9]

Diverse Reactivity and Connectivity: Different heterocyclic systems can influence the

reactivity of the attached SuFEx hub, enabling orthogonal or sequential reaction strategies.

This is exemplified by "switchable" linkers where an initial reaction with a heterocycle

activates a dormant SuFEx group for a subsequent transformation.[10]

Key Classes of Heterocyclic SuFEx Reagents and
Their Applications
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A diverse array of SuFEx linkers has been developed, ranging from simple gaseous hubs like

sulfuryl fluoride (SO₂F₂) and thionyl tetrafluoride (SOF₄) to more complex solid reagents.[1][4]

The following sections highlight important classes of heterocyclic reagents that have emerged

as powerful tools.

Saturated Heterocyclic Sulfamoyl Fluorides
Sulfamoyl fluorides are synthesized by the reaction of SO₂F₂ with primary or secondary

amines.[2][5] The incorporation of saturated heterocycles like piperidine, piperazine, and

morpholine into the sulfamoyl fluoride structure has produced a new generation of versatile

building blocks for SuFEx chemistry.[5]

Synthesis and Reactivity: A scalable and cost-effective method for the direct fluorosulfonylation

of saturated heterocyclic amines using SO₂F₂ gas has been reported.[5] This approach allows

for the multigram preparation of a wide variety of structurally diverse building blocks. These

sp³-enriched sulfamoyl fluorides are valuable connectors for creating sulfamides and

sulfamates, which are important linkages in many pharmaceutical compounds.[5]

Applications:

Drug Discovery: The saturated heterocyclic core can improve the pharmacokinetic properties

of a drug candidate by increasing its three-dimensional character and reducing metabolic

liability.

Library Synthesis: The ready availability of diverse saturated heterocyclic amines allows for

the rapid generation of libraries of sulfamoyl fluoride building blocks for high-throughput

screening.[11][12]

Imidazole- and Triazole-Based SuFEx Reagents
N-heterocyclic carbenes (NHCs), often derived from imidazolium salts, have been shown to be

effective organocatalysts for SuFEx reactions.[13][14] This has led to the development of

imidazole-based reagents that can activate and transfer the "-SO₂F" group. Additionally, the

resulting triazole-containing products from other click chemistry reactions are often

functionalized for subsequent SuFEx chemistry.

Synthesis and Reactivity:
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Catalysis: NHCs can catalyze the reaction of sulfonyl fluorides, fluorosulfates, and sulfamoyl

fluorides with alcohols and amines to form sulfonates, sulfonamides, sulfates, and

sulfamides in high yields.[14]

Switchable Linkers: Ethenesulfonyl fluoride (ESF) is a "switchable" linker that first undergoes

a Michael addition with nitrogen-containing heterocycles, such as imidazoles and triazoles.

[10] This initial reaction then activates the alkyl sulfonyl fluoride group for a subsequent

SuFEx reaction with phenols. This activation occurs through intramolecular non-covalent

interactions between the heterocycle and the sulfur(VI) center.[10]

Applications:

Sequential Synthesis: The switchable reactivity of linkers like ESF with heterocycles allows

for the controlled, sequential assembly of complex molecules without the need for protecting

groups.[10]

PROTACs and ADCs: The triazole ring, often formed via the copper-catalyzed azide-alkyne

cycloaddition (CuAAC) reaction, is a common component of linkers in PROTACs and

Antibody-Drug Conjugates (ADCs).[3][15] These triazole-containing linkers can be further

functionalized with SuFExable groups to attach warheads or E3 ligase ligands.

Pyridine- and Pyrimidine-Based SuFEx Reagents
Aromatic heterocycles such as pyridine and pyrimidine can be readily converted into their

corresponding (hetero)aryl fluorosulfates.[8] These reagents are valuable for introducing these

important pharmacophores into larger molecules.

Synthesis and Reactivity: (Hetero)aryl fluorosulfates can be synthesized from the

corresponding phenols (or hydroxyl-substituted heterocycles) and sulfuryl fluoride, often in the

presence of a base like triethylamine.[8] An alternative method involves the use of aryl silyl

ethers as nucleophiles.[8]

Applications:

Macrocyclization: Diphenol- and pyridine-based di-sulfonyl fluoride building blocks have

been used in the one-step synthesis of large macrocycles (21- to 58-membered rings)

through SuFEx and related SuPhenEx reactions.[16]
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Solid-Phase Synthesis: Aryl fluorosulfate SuFEx hubs have been successfully employed in

solid-phase synthesis to generate libraries of hydroxamic acid-containing compounds as

potential histone deacetylase (HDAC) inhibitors.[17]

Data Summary: Comparison of Heterocyclic SuFEx
Linker Classes

Linker Class
Common
Heterocycles

Key Synthesis
Method

Primary
Applications

Key
Advantages

Saturated

Heterocyclic

Sulfamoyl

Fluorides
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Direct

fluorosulfonylatio

n of amines with
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Drug discovery,

Library synthesis
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properties,

Structural

diversity

Imidazole/Triazol

e-Based

Reagents

Imidazole,

Triazole

Michael addition
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functionalization[

10]

Sequential

synthesis,
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ADCs[3][10]
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reactivity,

Biocompatible

linkages

Pyridine/Pyrimidi

ne-Based

Reagents

Pyridine,

Pyrimidine

Reaction of

hydroxyl-

heterocycles with

SO₂F₂[8]

Macrocyclization,

Solid-phase

synthesis[16][17]

Introduction of

key
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, Robust for

library synthesis

Experimental Protocols
General Protocol for the Synthesis of an Aryl
Fluorosulfate
This protocol is adapted from methods used for the synthesis of (hetero)aryl fluorosulfates.[8]

[17]

Materials:
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Hydroxy-substituted heterocycle (1.0 eq)

Potassium fluoride (2.0 eq)

Tetrabutylammonium chloride (0.1 eq)

Sulfuryl fluoride (SO₂F₂) gas

Anhydrous acetonitrile (ACN)

Two-chamber reaction vessel

Procedure:

To chamber A of a two-chamber vessel, add potassium fluoride and tetrabutylammonium

chloride.

To chamber B, add the hydroxy-substituted heterocycle dissolved in anhydrous acetonitrile.

Seal both chambers.

Carefully introduce sulfuryl fluoride gas into chamber A.

Add trifluoroacetic acid (TFA) to chamber A to generate SO₂F₂ in situ.

Allow the reaction to stir at room temperature for 16 hours. The SO₂F₂ gas will diffuse into

chamber B and react with the heterocycle.

After 16 hours, carefully vent the reaction vessel in a fume hood.

Transfer the contents of chamber B to a round-bottom flask and remove the solvent under

reduced pressure.

Purify the crude product by column chromatography to obtain the desired aryl fluorosulfate.

General Protocol for SuFEx Reaction with a Phenol
(Accelerated SuFEx)
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This protocol is a general method for the coupling of an aryl fluorosulfate with a phenol, often

accelerated by a base and a silylating agent.[7][17]

Materials:

Aryl fluorosulfate (1.0 eq)

Phenol (1.2 eq)

2-tert-butyl-1,1,3,3-tetramethylguanidine (BTMG) (catalyst)

Hexamethyldisilazane (HMDS) (HF scavenger)

Anhydrous solvent (e.g., ACN or THF)

Procedure:

Dissolve the aryl fluorosulfate and the phenol in the anhydrous solvent in a dry reaction flask

under an inert atmosphere (e.g., nitrogen or argon).

Add HMDS to the reaction mixture.

Add the BTMG catalyst.

Stir the reaction at room temperature or with gentle heating (e.g., 50 °C) and monitor by TLC

or LC-MS.

Upon completion, quench the reaction with a saturated aqueous solution of ammonium

chloride.

Extract the product with an organic solvent (e.g., ethyl acetate).

Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure.

Purify the crude product by column chromatography.

Visualizations
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General SuFEx Reaction Mechanism

Reactants

Products
R-SO₂F

(SuFEx Hub)

R-SO₂-Nu
(Covalent Linkage)

SuFEx Reaction

Nu-H
(e.g., Phenol, Amine)

H-F

Base Catalyst
(e.g., DBU, BTMG)

activates

Click to download full resolution via product page

Caption: General mechanism of a base-catalyzed SuFEx reaction.

Workflow for PROTAC Synthesis using a Heterocyclic
SuFEx Linker
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Start: Design PROTAC

Ligand for
Protein of Interest (POI)

Ligand for
E3 Ligase

Heterocyclic SuFEx Linker
(e.g., with -SO₂F)

Step 1: Couple POI Ligand
to Linker (e.g., via Amide Bond)

Step 2: SuFEx Reaction with
E3 Ligase Ligand (e.g., with -OH or -NH₂)

Intermediate:
POI-Linker-SO₂F

Final PROTAC Molecule

Purification & Characterization

Biological Testing

Click to download full resolution via product page

Caption: Workflow for synthesizing a PROTAC using a SuFEx linker.
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Challenges and Future Outlook
Despite the remarkable progress in SuFEx chemistry, some challenges remain. The reliance on

gaseous reagents like SO₂F₂ and SOF₄ for the synthesis of some foundational hubs can pose

logistical and safety challenges.[2][7] However, the development of solid, bench-stable "SO₂F"

surrogate reagents is an active area of research that promises to make this chemistry more

accessible.[2]

The future of heterocyclic SuFEx reagents is bright. We can expect to see the development of

more sophisticated "switchable" and multifunctional linkers that allow for even greater control

over molecular assembly.[10] The application of SuFEx in the construction of complex natural

products and macrocycles will likely expand.[16] Furthermore, as our understanding of the

subtle interplay between the heterocyclic core and the reactivity of the SuFEx hub grows, we

will be able to design linkers with precisely tailored properties for applications in targeted

protein degradation, bioconjugation, and advanced materials.[9][15] The continued exploration

of this exciting field will undoubtedly lead to new innovations that will empower researchers

across the chemical and biological sciences.

References
Switchable SuFEx Linker Chemistry for Sequential Assembly of Heterocycles and Phenols

Enabled by Intramolecular Non-covalent Interactions. ChemRxiv. [Link]

Saturated Heterocyclic Sulfamoyl Fluorides: Building Blocks for the SuFEx Chemistry.

ResearchGate. [Link]

SuFEx Reactions of Sulfonyl Fluorides, Fluorosulfates, and Sulfamoyl Fluorides Catalyzed

by N-Heterocyclic Carbenes. ResearchGate. [Link]

Advances in the construction of diverse SuFEx linkers. PMC. [Link]

SuFEx as a new generation of click chemistry: synthesis and development of linkers.

EurekAlert!. [Link]

Construction of PROTAC molecules by the SuFEx reaction for inducing p300/CBP protein

degradation. PubMed. [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 13 Tech Support

https://www.eurekalert.org/news-releases/995020
https://pmc.ncbi.nlm.nih.gov/articles/PMC11171465/
https://www.eurekalert.org/news-releases/995020
https://chemrxiv.org/doi/pdf/10.26434/chemrxiv-2024-4fcbq
https://pubs.acs.org/doi/10.1021/acs.joc.3c01656
https://pubmed.ncbi.nlm.nih.gov/40267748/
https://www.researchgate.net/figure/The-identification-of-ENL-PROTAC-SR-1114-using-SuFEx-enabled-high-throughput-synthesis_fig19_373938596
https://doi.org/10.26434/chemrxiv-2024-4fcbq
https://www.researchgate.net/publication/349405527_Saturated_Heterocyclic_Sulfamoyl_Fluorides_Building_Blocks_for_the_SuFEx_Chemistry
https://www.researchgate.net/publication/364816827_SuFEx_Reactions_of_Sulfonyl_Fluorides_Fluorosulfates_and_Sulfamoyl_Fluorides_Catalyzed_by_N-Heterocyclic_Carbenes
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10335383/
https://www.eurekalert.org/news-releases/995006
https://pubmed.ncbi.nlm.nih.gov/40267748/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15274442?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


SuFEx Reactions of Sulfonyl Fluorides, Fluorosulfates, and Sulfamoyl Fluorides Catalyzed

by N-Heterocyclic Carbenes. ACS Publications. [Link]

Advances in the construction of diverse SuFEx linkers. PubMed. [Link]

Sulfur fluoride exchange. PMC. [Link]

Advances in the construction of diverse SuFEx linkers. ResearchGate. [Link]

Development And Application of "Click Chemistry" In ADC And PROTAC. Technology

Networks. [Link]

A Practical Guide to SuFEx Chemistry: An Overview of S(VI). Thieme Chemistry. [Link]

Synthesis of Large Macrocycles with Chiral Sulfur Centers via Enantiospecific SuFEx and

SuPhenEx Click Reactions. ACS Publications. [Link]

Sulfur(VI) Fluoride Exchange (SuFEx): new developments and biological applications.

Grantome. [Link]

Sulfur(VI) Fluoride Exchange (SuFEx)-Enabled High-Throughput Medicinal Chemistry. UC

San Diego Health. [Link]

The identification of ENL PROTAC SR‐1114 using SuFEx‐enabled... ResearchGate. [Link]

Sulfur(iv) reagents for the SuFEx-based synthesis of substituted sulfamate esters. PMC.

[Link]

Sulfur(VI) Fluoride Exchange Chemistry in Solid-Phase Synthesis of Compound Arrays:

Discovery of Histone Deacetylase Inhibitors. ChemRxiv. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 13 Tech Support

https://pubs.acs.org/doi/10.1021/acscatal.2c04516
https://pubmed.ncbi.nlm.nih.gov/37441224/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10400155/
https://www.researchgate.net/publication/371804705_Advances_in_the_construction_of_diverse_SuFEx_linkers
https://www.technologynetworks.com/drug-discovery/white-papers/development-and-application-of-click-chemistry-in-adc-and-protac-359218
https://www.thieme-connect.de/products/ejournals/abstract/10.1055/s-00000078
https://pubs.acs.org/doi/10.1021/acs.joc.3c01899
https://grantome.com/grant/NIH/R01-GM128424-02
https://medschool.ucsd.edu/som/pathology/research/labs/agbandje-shawn/publications/Documents/Sulfur(VI)%20Fluoride%20Exchange%20(SuFEx)-Enabled%20High-Throughput%20Medicinal%20Chemistry.pdf
https://www.researchgate.net/publication/378453308_The_identification_of_ENL_PROTAC_SR-1114_using_SuFEx-enabled_high-throughput_synthesis_and_screening
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10159495/
https://chemrxiv.org/engage/chemrxiv/article-details/65b382375328c067c25141b6
https://www.benchchem.com/product/b15274442?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15274442?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Advances in the construction of diverse SuFEx linkers - PMC [pmc.ncbi.nlm.nih.gov]

2. SuFEx as a new generation of click chemistry: synthesis and development of linkers |
EurekAlert! [eurekalert.org]

3. cdn.technologynetworks.com [cdn.technologynetworks.com]

4. Advances in the construction of diverse SuFEx linkers - PubMed
[pubmed.ncbi.nlm.nih.gov]

5. researchgate.net [researchgate.net]

6. researchgate.net [researchgate.net]

7. Sulfur fluoride exchange - PMC [pmc.ncbi.nlm.nih.gov]

8. thieme-connect.com [thieme-connect.com]

9. Construction of PROTAC molecules by the SuFEx reaction for inducing p300/CBP protein
degradation - PubMed [pubmed.ncbi.nlm.nih.gov]

10. chemrxiv.org [chemrxiv.org]

11. Sulfur(VI) Fluoride Exchange (SuFEx): new developments and biological applications -
Karl Sharpless [grantome.com]

12. pediatrics.ucsd.edu [pediatrics.ucsd.edu]

13. researchgate.net [researchgate.net]

14. pubs.acs.org [pubs.acs.org]

15. researchgate.net [researchgate.net]

16. pubs.acs.org [pubs.acs.org]

17. chemrxiv.org [chemrxiv.org]

To cite this document: BenchChem. [An In-depth Technical Guide to Heterocyclic SuFEx
Reagents and Linkers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15274442/docs#an-in-depth-technical-guide-to-
heterocyclic-sufex-reagents-and-linkers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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